![molecular formula C14H18N2O B3146550 9a-phenyl-octahydro-1H-pyrido[1,2-a]pyrimidin-6-one CAS No. 6029-43-2](/img/structure/B3146550.png)
9a-phenyl-octahydro-1H-pyrido[1,2-a]pyrimidin-6-one
Overview
Description
Synthesis Analysis
The synthesis of pyrido[1,2-a]pyrimidin-6-one derivatives involves a sequential four-component reaction . The process involves the formation of diversely substituted 9-nitro-1,2,3,4,7,8-hexahydro-6H-pyrido[1,2-a]pyrimidin-6-ones from the reaction of Meldrum’s acid, benzaldehydes, 1,1-bis(methylthio)-2-nitroethylene and various diamines in the presence of p-toluene sulfonic acid (PTSA) as an acidic catalyst in water as a green solvent .Scientific Research Applications
Synthesis of Diverse Heterocyclic Compounds
The compound is used in the synthesis of diversely substituted 9-nitro-1,2,3,4,7,8-hexahydro-6H-pyrido[1,2-a]pyrimidin-6-ones . This process involves the reaction of Meldrum’s acid, benzaldehydes, 1,1-bis(methylthio)-2-nitroethylene and various diamines in the presence of p-toluene sulfonic acid (PTSA) as an acidic catalyst in water as a green solvent .
Environmentally Benign Synthesis
The compound is used in environmentally benign synthesis. The salient features of this methodology include easily available starting materials, the use of water as an environmentally benign solvent, simple execution, applicability to a wide range of starting materials, and good to excellent yields .
Drug Discovery
Pyrido[1,2-a]pyrimidin-2-ones, which include “9a-phenyl-octahydro-1H-pyrido[1,2-a]pyrimidin-6-one”, represent a pharmaceutically interesting class of heterocycles . They are associated with a broad range of useful biological properties .
Anti-inflammatory Properties
Pyrido[1,2-a]pyrimidine cores have been demonstrated to possess significant biological properties such as anti-inflammatory .
Anti-cancer Properties
Pyrido[1,2-a]pyrimidine cores have also been shown to have anti-cancer properties .
Antidepressant Properties
Pyrido[1,2-a]pyrimidine cores are also used in the development of antidepressants .
Regioselective Synthesis
The use of lithium amide anions in the synthesis of pyrido[1,2-a]pyrimidin-2-ones ensures excellent regioselectivity for the 2-oxo-isomer over the undesired 4-oxo-isomer . This offers a distinct advantage over some existing methods for the synthesis of pyrido[1,2-a]pyrimidin-2-ones .
Synthesis of Rare Azabicycles
Different aminoazines can be employed in the synthesis approach, which enables access to several very unusual bicyclic systems with higher nitrogen contents . This methodology represents an important contribution towards the synthesis of pyrido[1,2-a]pyrimidin-2-ones and other rare azabicycles with a ring-junction nitrogen .
properties
IUPAC Name |
9a-phenyl-2,3,4,7,8,9-hexahydro-1H-pyrido[1,2-a]pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O/c17-13-8-4-9-14(12-6-2-1-3-7-12)15-10-5-11-16(13)14/h1-3,6-7,15H,4-5,8-11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZHDFTCCJFETLP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2CCCNC2(C1)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9a-phenyl-octahydro-1H-pyrido[1,2-a]pyrimidin-6-one | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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